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Compound of Interest

Compound Name: N-Vinyl-2-pyrrolidone

Cat. No.: B6592825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for N-Vinyl-2-
pyrrolidone (NVP), a versatile organic compound widely used in the synthesis of polymers and

copolymers for pharmaceutical and industrial applications. A thorough understanding of its

spectroscopic characteristics is crucial for quality control, reaction monitoring, and structural

elucidation. This document presents nuclear magnetic resonance (NMR), infrared (IR), and

ultraviolet-visible (UV-Vis) spectroscopic data, along with detailed experimental protocols.

Spectroscopic Data Summary
The following sections summarize the key spectroscopic data for N-Vinyl-2-pyrrolidone.

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.[1]

The ¹H and ¹³C NMR spectra of NVP provide detailed information about its proton and carbon

environments.

Table 1: ¹H NMR Spectroscopic Data for N-Vinyl-2-pyrrolidone
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.05 dd 1H H-C=C (vinyl)

4.45 dd 1H C=C-H (cis)

4.40 dd 1H C=C-H (trans)

3.50 t 2H -N-CH₂-

2.45 t 2H -C(=O)-CH₂-

2.00 p 2H -CH₂-CH₂-CH₂-

Data obtained in CDCl₃ at 90 MHz.[2]

Table 2: ¹³C NMR Spectroscopic Data for N-Vinyl-2-pyrrolidone

Chemical Shift (δ) ppm Assignment

173.0 C=O

131.0 C=C (vinyl)

95.0 C=C (vinyl)

46.0 -N-CH₂-

31.0 -C(=O)-CH₂-

18.0 -CH₂-CH₂-CH₂-

Data obtained in CDCl₃ at 90 MHz.[3]

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.[4] The IR spectrum of NVP shows characteristic absorption

bands for the amide and vinyl functional groups.

Table 3: IR Spectroscopic Data for N-Vinyl-2-pyrrolidone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://m.chemicalbook.com/SpectrumEN_88-12-0_1HNMR.htm
https://www.benchchem.com/product/b6592825?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_88-12-0_13CNMR.htm
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/infrared/infrared.htm
https://www.benchchem.com/product/b6592825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm⁻¹) Vibration Type Functional Group

2982-2976 C-H Stretch Alkane

1680 C=O Stretch Amide (Lactam)

1630 C=C Stretch Alkene (Vinyl)

1462-1460 C-H Bend Alkane

1250 C-N Stretch Amine

954-797 C=C Bend Alkene (Vinyl)

Data obtained as a liquid film.[5][6]

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.[7]

For NVP, the absorption is primarily due to the n→π* and π→π* transitions associated with the

carbonyl and vinyl groups.

Table 4: UV-Vis Spectroscopic Data for N-Vinyl-2-pyrrolidone

λmax (nm) Solvent Electronic Transition

~300 Not Specified n→π*

The optical absorbance of plasma-polymerized NVP thin films shows a peak at around 300 nm.

[6]

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data presented above.

Instrument-specific parameters may require optimization.

Sample Preparation: Dissolve 5-10 mg of purified N-Vinyl-2-pyrrolidone in approximately

0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).[8]

Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane

(TMS), to the solution.[9]
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Transfer: Filter the solution into a clean NMR tube to a height of about 4-5 cm.[8]

Data Acquisition: Place the NMR tube in the spectrometer and acquire the ¹H and ¹³C NMR

spectra. A combination of 1D and 2D NMR experiments may be necessary for complete

structural elucidation.[3]

Data Processing: Process the acquired data, including Fourier transformation, phase

correction, and baseline correction.

Analysis: Analyze the chemical shifts, coupling constants, and integration to assign the

signals to the respective nuclei in the NVP molecule.[10]

Sample Preparation: As NVP is a liquid at room temperature, it can be analyzed as a "neat"

spectrum.[11] Place one to two drops of the pure liquid between two polished salt plates

(e.g., NaCl or KBr).[4][11]

Plate Placement: Gently press the plates together to form a thin liquid film.

Data Acquisition: Place the salt plate "sandwich" in the sample holder of the FT-IR

spectrometer.[11]

Background Scan: Run a background spectrum of the empty salt plates.

Sample Scan: Run the spectrum of the NVP sample. The instrument software will

automatically ratio the sample spectrum against the background.

Analysis: Identify the characteristic absorption bands and correlate them to the functional

groups in the NVP molecule.[12]

Sample Preparation: Prepare a dilute solution of N-Vinyl-2-pyrrolidone in a suitable UV-

transparent solvent (e.g., ethanol, water).[13] The concentration should be adjusted to

ensure the absorbance is within the linear range of the instrument.

Cuvette Preparation: Clean a quartz cuvette and rinse it with the solvent being used.[13]

Blank Measurement: Fill the cuvette with the pure solvent and place it in the

spectrophotometer to measure the baseline.[14][15]
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Sample Measurement: Empty the cuvette, rinse it with the NVP solution, and then fill it with

the sample solution. Place the cuvette back into the spectrophotometer.

Data Acquisition: Scan the absorbance of the sample over a specific wavelength range (e.g.,

200-400 nm).[15]

Analysis: Identify the wavelength of maximum absorbance (λmax) and determine the molar

absorptivity if the concentration is known.[7]

Spectroscopic Analysis Workflow
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

chemical compound like N-Vinyl-2-pyrrolidone.
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Caption: A logical workflow for the spectroscopic analysis of a chemical compound.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive fingerprint of N-Vinyl-
2-pyrrolidone. The ¹H and ¹³C NMR spectra confirm the connectivity of the atoms, the IR

spectrum identifies the key functional groups (amide and vinyl), and the UV-Vis spectrum

characterizes its electronic properties. These data, in conjunction with the provided
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experimental protocols, serve as a valuable resource for researchers and professionals

working with this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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